Cas no 139070-49-8 (3-ethyl-4-formyl-1H-Pyrrole-2,5-dicarboxylic acid)

• Product Name: 3-ethyl-4-formyl-1H-Pyrrole-2,5-dicarboxylic acid
• CAS No: 139070-49-8
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 1105639
• Update Time: 2024-07-25

3-ethyl-4-formyl-1H-Pyrrole-2,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-4-formyl-1H-Pyrrole-2,5-dicarboxylic acid
• 1H-Pyrrole-2,5-dicarboxylic acid, 3-ethyl-4-formyl-

• Inchi： 1S/C9H9NO5/c1-2-4-5(3-11)7(9(14)15)10-6(4)8(12)13/h3,10H,2H2,1H3,(H,12,13)(H,14,15)
• InChI Key： NAZSROCYNOPEPQ-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=C(C=O)C(CC)=C1C(O)=O

Computed Properties

• Exact Mass: 211.04807

Experimental Properties

• Density: 1.538±0.06 g/cm3(Predicted)
• Boiling Point: 500.2±50.0 °C(Predicted)
• PSA: 107.46
• pka: 2.51±0.50(Predicted)